Cas no 2411270-88-5 (7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride)

• Product Name: 7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride
• CAS No: 2411270-88-5
• MF: C₁₂H₁₂ClFN₂O₃S
• MW: 318.751684188843
• CID: 5380200
• PubChem ID: 146077115
• Update Time: 2025-10-28

7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1,3,4,5-tetrahydro-8-methoxy-2H-pyrido[4,3-b]indole-2-sulfonyl fluoride
• 7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride

• Inchi： 1S/C12H12ClFN2O3S/c1-19-12-4-7-8-6-16(20(14,17)18)3-2-10(8)15-11(7)5-9(12)13/h4-5,15H,2-3,6H2,1H3
• InChI Key： BJXOTLCEJIASGW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(Cl)=C2)C2CN(S(F)(=O)=O)CCC1=2

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.4±60.0 °C(Predicted)
• pka: 15.42±0.20(Predicted)

Additional information on 7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride

Professional Introduction to 7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride (CAS No. 2411270-88-5)

7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[4,3-b]indole scaffold, which is a privileged structure known for its biological activity and potential therapeutic applications. The presence of both chloro and methoxy substituents, along with the sulfonyl fluoride functional group at the 2-position, makes this molecule a versatile intermediate for the synthesis of various bioactive molecules.

The CAS No. 2411270-88-5 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The pyrido[4,3-b]indole core is particularly interesting due to its structural similarity to several natural products and pharmacologically active agents. For instance, it shares structural features with certain indole alkaloids that have demonstrated efficacy in treating neurological disorders and cancer.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The 7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride has emerged as a promising candidate in this context. Its unique structural motif allows for modifications at multiple positions, enabling chemists to explore a wide range of derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the pyrido[4,3-b]indole core, researchers can develop molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling pathways. Preliminary studies have shown that derivatives of this scaffold exhibit inhibitory activity against several kinases of interest.

The sulfonyl fluoride group at the 2-position of the indole ring is particularly noteworthy. This functional group is known to enhance binding affinity and metabolic stability in drug candidates. It also provides a handle for further chemical manipulation through nucleophilic substitution reactions, allowing for the introduction of diverse substituents at this position. Such modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel heterocyclic compounds like 7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride. Molecular docking studies have been conducted to predict potential interactions between this compound and target proteins. These studies suggest that it may interact with pockets on kinases and other enzymes relevant to neurological disorders.

The synthesis of 7-chloro-8-methoxy-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-sulfonyl fluoride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the pyrido[4,3-b]indole core followed by functional group interconversions to introduce the chloro and methoxy substituents. The final step involves sulfonylation followed by fluorination to introduce the sulfonyl fluoride group.

In conclusion,7-chloro-8-methoxy-1H,2H,3H,4H,